Fluorochlorane oxide

• Molecular Formula: ClFO
• Molecular Weight: 70.45 g/mol
• InChI: InChI=1S/ClFO/c2-1-3
• InChI Key: AXCBHWGTRNNXKG-UHFFFAOYSA-N
• Canonical SMILES: O=ClF

Description

Fluorochlorane oxide is an oxygen halide.

Scientific Research Applications

1. Catalysts in Manufacturing Processes

Partially fluorinated metal oxides, including fluorochlorane oxide, have been studied for their role in manufacturing processes, such as the production of dichloropentafluoropropanes. These compounds are activated by elemental fluorine or dichlorodifluoromethane and exhibit catalytic activity in reactions involving dichlorofluoromethane and tetrafluoroethylene. The fluorination of metal oxides like TiO2 results in increased selectivity for certain chemical formations, indicating a potential application in chemical synthesis and industrial processes (Tanuma, Okamoto, Ohnishi, Morikawa, & Suzuki, 2010).

2. Fluorometry in Oceanography

In oceanographic research, fluorometry, specifically chlorophyll a fluorometry, is a significant tool for studying phytoplankton. Fluorinated compounds like fluorochlorane oxide can enhance the efficacy of in situ fluorometers, which are used to estimate phytoplankton biomass. Research into building low-cost, efficient fluorometers using such compounds can greatly aid in environmental monitoring and research (Leeuw, Boss, & Wright, 2013).

3. Enhanced Electrogenerated Chemiluminescence

Fluorosurfactants, which may include fluorochlorane oxide derivatives, have shown to enhance electrogenerated chemiluminescence (ECL) in certain systems. This enhancement leads to more efficient ECL analysis, potentially useful in various analytical chemistry applications. The presence of fluorinated compounds can lower oxidation potential and increase emission intensity, which is crucial in electrochemical systems (Li & Zu, 2004).

4. Electrolyte Solvents for Batteries

Fluorochlorane oxide derivatives have been explored as components of electrolyte solvents in high-voltage lithium-ion batteries. These compounds display properties like lower viscosity, higher dielectric constant, and higher oxidation potential, contributing to the performance and safety of the batteries (Wang, Mai, Luo, Yan, & Zhang, 2016).

5. Synthesis of Fluoropolymers

In the synthesis of fluoropolymers, which are used in high-performance applications, fluorochlorane oxide and related compounds play a pivotal role. These polymers are traditionally synthesized using solvents like chlorofluorocarbons (CFCs), but fluorinated compounds offer an environmentally friendlier alternative. This shift is significant in developing materials with high chemical resistance and stability (DeSimone, Guan, & Elsbernd, 1992).

6. Optical and Infrared Applications

Fluoride glasses, including fluorochloride glasses, are crucial in optics, sensors, and telecommunications. These materials, often incorporating fluorochlorane oxide, are optimized for laser fibers and optical amplification, offering broader infrared transparency than oxides (Poulain, 1995).